Cas no 83566-38-5 (Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate)

• Product name: Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
• CAS No: 83566-38-5
• MF: C₉H₁₃N₃O₄
• MW: 227.21722
• CID: 1028819
• PubChem ID: 660541

Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
• 5-amino-1H-imidazole-2,4-dicarboxylic acid diethyl ester
• Oprea1_716423
• SMR000041346
• AM807564
• AKOS015905425
• 83566-38-5
• SCHEMBL2523099
• CHEMBL1594563
• NCGC00018919-01
• NCGC00018919-02
• 1H-Imidazole-2,4-dicarboxylic acid, 5-amino-, diethyl ester
• 2,5-diethyl 4-amino-1H-imidazole-2,5-dicarboxylate
• HMS2284P14
• diethyl4-amino-1H-imidazole-2,5-dicarboxylate
• MLS000028323
• DTXSID10349775
• diethyl 5-amino-1H-imidazole-2,4-dicarboxylate
• DB-351190

• Inchi： InChI=1S/C9H13N3O4/c1-3-15-8(13)5-6(10)12-7(11-5)9(14)16-4-2/h3-4,10H2,1-2H3,(H,11,12)
• InChI Key： QWCGZDVIVAHGRP-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N)N=C(C(=O)OCC)N1

Computed Properties

• Exact Mass: 227.09060590g/mol
• Monoisotopic Mass: 227.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų